Cas no 2229507-74-6 (3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine
• CAS No: 2229507-74-6
• MF: C₁₂H₁₄F₂N₂O₂
• MW: 256.248569965363
• CID: 6191206
• PubChem ID: 165853978
• Update Time: 2025-06-29

3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine
• [3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutyl]methanamine
• EN300-1947759
• 2229507-74-6

• Inchi： 1S/C12H14F2N2O2/c1-8-2-3-10(16(17)18)9(4-8)11(7-15)5-12(13,14)6-11/h2-4H,5-7,15H2,1H3
• InChI Key： MPKXBRDYLWDGKD-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C)C=CC=2[N+](=O)[O-])(CN)C1)F

Computed Properties

• Exact Mass: 256.10233402g/mol
• Monoisotopic Mass: 256.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine

3,3-Difluoro-1-(5-Methyl-2-Nitrophenyl)Cyclobutylmethanamine: A Comprehensive Overview

3,3-Difluoro-1-(5-Methyl-2-Nitrophenyl)Cyclobutylmethanamine (CAS No. 2229507-74-6) is a complex organic compound with a unique structure that combines a cyclobutane ring, fluorine substituents, and a nitrophenyl group. This compound has garnered attention in recent years due to its potential applications in pharmaceutical chemistry and materials science. The molecule's structure, characterized by the cyclobutane ring, fluorine atoms, and nitrophenyl group, makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

The synthesis of 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the final product. The nitrophenyl group is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed.

One of the most intriguing aspects of this compound is its reactivity. The cyclobutane ring is known for its strain energy, which can be harnessed in various chemical transformations. Recent studies have demonstrated that this strain can be exploited to facilitate [1,4]-addition reactions and other pericyclic processes. Additionally, the presence of fluorine atoms imparts electronic effects that modulate the reactivity of the molecule, making it suitable for applications in drug design and polymer chemistry.

In terms of applications, 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo diverse transformations makes it a valuable precursor for constructing complex architectures. For example, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents with improved potency and selectivity.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further investigations are needed to fully understand its behavior in different environmental compartments and its potential for bioaccumulation.

In conclusion, 3,3-difluoro-1-(5-methyl-2-nitrophenyl)cyclobutylmethanamine (CAS No. 2229507-74-6) is a fascinating compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for chemists and materials scientists alike. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.